Cas no 183251-95-8 (N1,N1-Dimethyl-4-(trifluoromethyl)-1,2-benzenediamine)

• Product Name: N1,N1-Dimethyl-4-(trifluoromethyl)-1,2-benzenediamine
• CAS No: 183251-95-8
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• MDL: MFCD06359952
• CID: 850607
• PubChem ID: 2529373
• Update Time: 2025-10-28

N1,N1-Dimethyl-4-(trifluoromethyl)-1,2-benzenediamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-Dimethyl-4-(trifluoromethyl)benzene-1,2-diamine
• 1,2-Benzenediamine, N1,N1-dimethyl-4-(trifluoromethyl)-
• N-[2-amino-4-(trifluoromethyl)phenyl]-N,N-dimethylamine
• N~1~,N~1~-dimethyl-4-(trifluoromethyl)-1,2-benzenediamine
• AC1M82SQ
• AC1Q3WCP
• Ambcb4027300
• CTK4D8448
• SureCN2968966
• N~1~,N~1~-dimethyl-4-(trifluoromethyl)-1,2-benzenediamine(SALTDATA: FREE)
• G73936
• BS-35803
• EN300-11164
• 1-N,1-N-dimethyl-4-(trifluoromethyl)benzene-1,2-diamine
• MFCD06359952
• DTXSID10368885
• Z57036273
• N1,N1-dimethyl-4-(trifluoromethyl)-1,2-benzenediamine
• CS-0117134
• SCHEMBL2968966
• CTAFZNWWARLWMI-UHFFFAOYSA-N
• 183251-95-8
• SB78229
• AKOS000100482
• J-011728
• N1,N1-Dimethyl-4-(trifluoromethyl)-1,2-benzenediamine

• MDL： MFCD06359952
• Inchi： 1S/C9H11F3N2/c1-14(2)8-4-3-6(5-7(8)13)9(10,11)12/h3-5H,13H2,1-2H3
• InChI Key： CTAFZNWWARLWMI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)N(C)C)(F)F

Computed Properties

• Exact Mass: 204.08753
• Monoisotopic Mass: 204.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N1,N1-Dimethyl-4-(trifluoromethyl)-1,2-benzenediamine

Exploring the Properties and Applications of N1,N1-Dimethyl-4-(Trifluoromethyl)-1,2-Benzenediamine

N1,N1-Dimethyl-4-(trifluoromethyl)-1,2-benzenediamine (CAS No. 183251-95-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various fields of research and industry. This compound is characterized by its benzene ring substituted with two amino groups at positions 1 and 2, one of which is dimethylated, and a trifluoromethyl group at position 4. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule in modern chemistry.

The benzenediamine core of this compound serves as a foundation for its reactivity and versatility. The presence of two amino groups provides opportunities for various condensation reactions, such as those involving aldehydes or ketones, leading to the formation of imines or related compounds. Additionally, the dimethylation at position 1 introduces steric effects and alters the electronic properties of the molecule, which can influence its reactivity in different chemical environments.

The trifluoromethyl group at position 4 adds another layer of complexity to this compound's properties. Fluorinated compounds are known for their unique electronic characteristics, including high electronegativity and resistance to certain chemical reactions. This substituent can enhance the stability of intermediates formed during synthesis or modify the physical properties of the compound, such as melting point or solubility.

Recent studies have highlighted the potential applications of N1,N1-dimethyl-4-(trifluoromethyl)-1,2-benzenediamine in advanced materials science. For instance, researchers have explored its role in the synthesis of novel polymers and high-performance materials. The ability to form stable bonds with other functional groups makes it an attractive candidate for developing materials with tailored mechanical and thermal properties.

In the field of drug discovery, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its structure allows for further functionalization, enabling chemists to design compounds with specific pharmacological activities. For example, derivatives of this molecule have been investigated for their potential anti-inflammatory and antioxidant properties.

From an environmental perspective, understanding the behavior of N1,N1-dimethyl-4-(trifluoromethyl)-1,2-benzenediamine in various ecosystems is crucial. Studies have examined its biodegradation pathways and toxicity profiles under different conditions. These investigations are essential for ensuring safe handling and disposal practices in industrial settings.

Looking ahead, advancements in synthetic methodologies are expected to further expand the utility of this compound. Innovations in catalytic processes and green chemistry techniques could streamline its production while reducing environmental impact. Additionally, interdisciplinary research efforts are likely to uncover new applications in areas such as sensors, electronics, and biotechnology.

In conclusion, N1,N1-dimethyl-4-(trifluoromethyl)-1,2-benzenediamine (CAS No. 183251-95-8) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in materials science, pharmaceuticals, and beyond.